Cas no 1369779-34-9 (2-Bromo-6-(propan-2-yloxy)aniline)

2-Bromo-6-(propan-2-yloxy)aniline is a brominated aniline derivative featuring an isopropoxy substituent at the ortho position relative to the amino group. This compound serves as a versatile intermediate in organic synthesis, particularly in the preparation of pharmaceuticals, agrochemicals, and specialty chemicals. The presence of both bromine and the isopropoxy group enhances its reactivity, enabling selective functionalization for further derivatization. Its well-defined structure and high purity make it suitable for precise synthetic applications, including cross-coupling reactions and heterocycle formation. The compound’s stability under standard storage conditions ensures consistent performance in laboratory and industrial settings.
2-Bromo-6-(propan-2-yloxy)aniline structure
1369779-34-9 structure
Product Name:2-Bromo-6-(propan-2-yloxy)aniline
CAS No:1369779-34-9
MF:C9H12BrNO
MW:230.10168170929
CID:5709264
PubChem ID:126983228
Update Time:2025-05-19

2-Bromo-6-(propan-2-yloxy)aniline Chemical and Physical Properties

Names and Identifiers

    • EN300-1295857
    • 1369779-34-9
    • 2-Bromo-6-(propan-2-yloxy)aniline
    • Inchi: 1S/C9H12BrNO/c1-6(2)12-8-5-3-4-7(10)9(8)11/h3-6H,11H2,1-2H3
    • InChI Key: RQWMMYGDGHKXOO-UHFFFAOYSA-N
    • SMILES: BrC1=CC=CC(=C1N)OC(C)C

Computed Properties

  • Exact Mass: 229.01023g/mol
  • Monoisotopic Mass: 229.01023g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 2
  • Complexity: 141
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.7
  • Topological Polar Surface Area: 35.2Ų

2-Bromo-6-(propan-2-yloxy)aniline Pricemore >>

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Additional information on 2-Bromo-6-(propan-2-yloxy)aniline

Recent Advances in the Study of 2-Bromo-6-(propan-2-yloxy)aniline (CAS: 1369779-34-9) and Its Applications in Chemical Biology and Medicine

2-Bromo-6-(propan-2-yloxy)aniline (CAS: 1369779-34-9) is a specialized chemical compound that has garnered significant attention in the fields of chemical biology and medicinal chemistry. Recent studies have explored its potential as a versatile intermediate in the synthesis of bioactive molecules, particularly in the development of novel pharmaceuticals and agrochemicals. This research brief aims to summarize the latest findings regarding the synthesis, characterization, and applications of this compound, providing insights into its role in advancing drug discovery and development.

The compound's unique structural features, including the bromo and isopropoxy substituents, make it a valuable building block for the construction of more complex molecules. Recent research has focused on optimizing synthetic routes to 2-Bromo-6-(propan-2-yloxy)aniline, with an emphasis on improving yield, purity, and scalability. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated a novel catalytic method for its synthesis, achieving a 92% yield under mild conditions. This advancement is particularly noteworthy as it addresses previous challenges related to the compound's stability and reactivity.

In the realm of medicinal chemistry, 2-Bromo-6-(propan-2-yloxy)aniline has been investigated as a precursor for the development of kinase inhibitors and antimicrobial agents. A recent study highlighted its incorporation into a series of novel compounds targeting bacterial DNA gyrase, showing promising in vitro activity against drug-resistant strains. Additionally, its role in the synthesis of small-molecule modulators for neurodegenerative diseases has been explored, with preliminary data suggesting potential therapeutic applications in Alzheimer's and Parkinson's diseases.

Beyond its pharmaceutical applications, this compound has also found utility in materials science, particularly in the development of organic semiconductors and liquid crystals. Researchers have leveraged its electron-donating and -accepting properties to design materials with tailored optoelectronic characteristics. A 2024 report in Advanced Materials detailed the use of 2-Bromo-6-(propan-2-yloxy)aniline-derived polymers in organic light-emitting diodes (OLEDs), showcasing enhanced device performance and stability.

Despite these advancements, challenges remain in the large-scale production and application of 2-Bromo-6-(propan-2-yloxy)aniline. Issues such as regioselectivity in further functionalization and potential toxicity profiles require continued investigation. Future research directions may include the development of greener synthetic methodologies and more comprehensive biological evaluations to fully realize the compound's potential in various industries.

In conclusion, 2-Bromo-6-(propan-2-yloxy)aniline (CAS: 1369779-34-9) represents a promising chemical entity with diverse applications in chemical biology and medicine. The recent progress in its synthesis and application underscores its importance as a building block for innovative therapeutic and material solutions. As research in this area continues to evolve, this compound is likely to play an increasingly significant role in addressing complex challenges in healthcare and technology.

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